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Compound of Interest

Compound Name: D-Gluconolactone

Cat. No.: B073215

Essential Safety and Handling Guide for D-
Gluconolactone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling D-Gluconolactone in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this substance.

Personal Protective Equipment (PPE) and Safety
Measures

When handling D-Gluconolactone, a crystalline powder, adherence to proper personal
protective equipment protocols is crucial to minimize exposure and ensure personal safety. The
primary routes of exposure are inhalation of dust, and contact with skin and eyes.[1] Although
not classified as a hazardous substance, good laboratory practices should always be observed.

[2]

Recommended Personal Protective Equipment:
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PPE Category Specification Standard/Reference

Tightly fitting safety goggles or
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eye/Face Protection safety glasses with side-
approved.[3]

shields.

Chemical-resistant gloves o
EU Directive 89/686/EEC and

Skin Protection (e.g., Nitrile), and a lab coat or
the standard EN 374.[3]

impervious clothing.

An effective dust mask or a

NIOSH-approved respirator ] )
Use in a well-ventilated area.

[1]

Respiratory Protection with a dust filter is
recommended when dust

generation is likely.

Operational Plan: From Handling to Disposal

A systematic approach to handling D-Gluconolactone is essential for maintaining a safe
laboratory environment. The following step-by-step guide outlines the key procedures.

1. Preparation and Handling:

e Ensure adequate ventilation in the work area.[1][3]
 Inspect all PPE for integrity before use.

» Avoid the formation of dust and aerosols during handling.[3]
e Do not eat, drink, or smoke in the handling area.[4]

e Wash hands thoroughly after handling the substance.[3][4]
2. Storage:

o Store in a tightly closed, original container.[1][3]

o Keep in a cool, dry, and well-ventilated place.[1][3]
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Protect from moisture and light.[2][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

. Accidental Release Measures:

Minor Spills:

o Clean up spills immediately to prevent dust generation.[4]

o Use dry clean-up procedures such as sweeping or shoveling.[4]

o Place the collected material into a suitable, labeled container for disposal.[4]

Major Spills:

o Evacuate personnel from the area and move upwind.[3][4]

o Ensure adequate ventilation and remove all sources of ignition.[3]

o Prevent the spillage from entering drains or waterways.[3][4]

. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water. Remove any
contaminated clothing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards.[5][6]

. Disposal Plan:

Dispose of waste material in accordance with federal, state, and local regulations.[1][4]
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» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[5]

o Empty containers should be taken for local recycling, recovery, or waste disposal.[1]

Workflow for Handling and Disposal of D-
Gluconolactone
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Workflow for Handling and Disposal of D-Gluconolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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